Cas no 130801-37-5 (5-(2-chlorophenyl)pyrimidine-2,4-diamine)

• Product Name: 5-(2-chlorophenyl)pyrimidine-2,4-diamine
• CAS No: 130801-37-5
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• MDL: MFCD11107255
• CID: 4587346
• PubChem ID: 21256787
• Update Time: 2025-06-13

5-(2-chlorophenyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)pyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, 5-(2-chlorophenyl)-

• MDL： MFCD11107255
• Inchi： 1S/C10H9ClN4/c11-8-4-2-1-3-6(8)7-5-14-10(13)15-9(7)12/h1-5H,(H4,12,13,14,15)
• InChI Key： BVWVBAFKSRBVDR-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC=CC=C2Cl)C(N)=N1

Additional information on 5-(2-chlorophenyl)pyrimidine-2,4-diamine

Recent Advances in the Study of 5-(2-chlorophenyl)pyrimidine-2,4-diamine (CAS: 130801-37-5)

5-(2-chlorophenyl)pyrimidine-2,4-diamine (CAS: 130801-37-5) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

One of the most notable studies published in 2023 investigated the inhibitory effects of 5-(2-chlorophenyl)pyrimidine-2,4-diamine on the JAK-STAT signaling pathway. The study demonstrated that this compound effectively suppresses the phosphorylation of JAK2 and STAT3, key mediators of inflammation and tumorigenesis. In vitro experiments using human cancer cell lines showed a dose-dependent reduction in cell proliferation and induction of apoptosis, suggesting its potential as an anti-cancer agent. The compound's selectivity for JAK2 over other kinases was also confirmed, which could minimize off-target effects in therapeutic settings.

Further research has explored the structural-activity relationship (SAR) of 5-(2-chlorophenyl)pyrimidine-2,4-diamine derivatives. A recent publication in the Journal of Medicinal Chemistry detailed the synthesis and evaluation of several analogs, aiming to optimize pharmacokinetic properties such as solubility and metabolic stability. Among these derivatives, the introduction of a fluorine atom at the 4-position of the pyrimidine ring significantly improved oral bioavailability without compromising inhibitory activity. These findings provide a foundation for the development of next-generation inhibitors with enhanced therapeutic profiles.

In addition to its anti-cancer potential, 5-(2-chlorophenyl)pyrimidine-2,4-diamine has shown promise in the treatment of autoimmune diseases. A preclinical study using a murine model of rheumatoid arthritis reported that the compound reduced joint inflammation and bone erosion by modulating the activity of dendritic cells and T-cell responses. The study also highlighted the compound's ability to cross the blood-brain barrier, opening possibilities for its use in neuroinflammatory conditions such as multiple sclerosis.

Despite these promising results, challenges remain in the clinical translation of 5-(2-chlorophenyl)pyrimidine-2,4-diamine. A recent review article emphasized the need for comprehensive toxicity studies, as preliminary data indicated potential hepatotoxicity at higher doses. Additionally, the compound's relatively short half-life in vivo may necessitate the development of sustained-release formulations or prodrug strategies to maintain therapeutic concentrations. Ongoing research is addressing these limitations through advanced drug delivery systems and combination therapies.

In conclusion, 5-(2-chlorophenyl)pyrimidine-2,4-diamine (CAS: 130801-37-5) represents a versatile scaffold with significant potential in drug discovery. Its dual role as a kinase inhibitor and immunomodulator makes it a valuable candidate for treating complex diseases such as cancer and autoimmune disorders. Future research should focus on optimizing its pharmacological properties and evaluating its efficacy in clinical trials to fully realize its therapeutic potential.